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Compound of Interest
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Cat. No.: B1199180

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flunisolide is a synthetic corticosteroid belonging to the glucocorticoid class of drugs, valued

for its potent anti-inflammatory properties.[1] It is primarily utilized in the management of

asthma and allergic rhinitis.[1] This technical guide provides an in-depth exploration of the

molecular structure, physicochemical characteristics, and biological activities of Flunisolide,

with a focus on the experimental methodologies and data relevant to researchers and drug

development professionals.

Molecular Structure and Identification
Flunisolide is a fluorinated steroid derivative with a complex polycyclic structure. Its chemical

name is (1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-11-hydroxy-8-(2-

hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icosa-14,17-

dien-16-one.[1]
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Identifier Value

IUPAC Name

(1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-

11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-

tetramethyl-5,7-

dioxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icosa-

14,17-dien-16-one[1]

CAS Number 3385-03-3

Molecular Formula C₂₄H₃₁FO₆[1]

Molecular Weight 434.5 g/mol [1]
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Physicochemical Properties
The physicochemical properties of Flunisolide are critical for its formulation, delivery, and

pharmacokinetic profile.

Property Value

Melting Point Approximately 245 °C (with decomposition)

Solubility

Practically insoluble in water; soluble in acetone;

sparingly soluble in chloroform; slightly soluble

in methanol.

logP (Octanol-Water) 2.5[1]

pKa

Data not readily available; however, as a neutral

molecule, it is not expected to have a

physiologically relevant pKa.

Spectroscopic Data
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Spectroscopic analysis is fundamental for the structural elucidation and quality control of

Flunisolide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of Flunisolide in chloroform-d₃ exhibits characteristic

signals for its steroidal backbone and substituents. Key signals include those for the vinyl

protons of the diene system, the proton at the fluorine-bearing carbon, and the methyl groups.

For instance, the H-6 proton signal is split due to coupling with the adjacent fluorine atom.[2]

A detailed, assigned ¹H NMR spectrum with coupling constants is not publicly available in the

searched literature. A generic protocol for obtaining such data is provided in the experimental

section.

¹³C NMR: The carbon-13 NMR spectrum would provide detailed information about the carbon

skeleton of Flunisolide.

Specific ¹³C NMR spectral data with assignments for Flunisolide is not readily available in the

searched literature. A general approach to ¹³C NMR analysis is included in the experimental

protocols.

Infrared (IR) Spectroscopy
The FT-IR spectrum of Flunisolide, typically recorded as a KBr pellet, displays characteristic

absorption bands corresponding to its functional groups.[1]

Wavenumber (cm⁻¹) Assignment

~3400 O-H stretching (hydroxyl groups)

~1720 C=O stretching (ketone)

~1660 C=O stretching (conjugated ketone)

~1620, ~1600 C=C stretching (diene)

~1050 C-O stretching (acetal)
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Note: These are approximate assignments based on typical steroid IR spectra. A detailed

spectrum with precise peak assignments for Flunisolide is not available in the searched

literature.

Mass Spectrometry (MS)
Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for

determining the molecular weight and fragmentation pattern of Flunisolide.

A detailed experimental fragmentation pattern for Flunisolide is not publicly available. The

expected fragmentation would involve losses of water, carbon monoxide, and cleavage of the

side chain.

Mechanism of Action: Glucocorticoid Receptor
Signaling
Flunisolide exerts its anti-inflammatory effects by acting as an agonist for the glucocorticoid

receptor (GR), a member of the nuclear receptor superfamily.[1]
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Caption: Glucocorticoid receptor signaling pathway of Flunisolide.

Experimental Protocols
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Synthesis of Flunisolide
A plausible synthesis of Flunisolide involves several steps starting from a suitable steroid

precursor. The following is a generalized workflow based on known steroid chemistry.[3]
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Caption: Generalized synthetic workflow for Flunisolide.

Detailed Methodology (Illustrative):

Dehydrogenation: The starting steroid is treated with a dehydrogenating agent, such as

selenium dioxide, to introduce the 1,4-diene system in the A-ring.

Hydroxylation: The intermediate is subjected to microbial or chemical hydroxylation to

introduce the 16α-hydroxyl group.

Acetonide Formation: The resulting 16α,17α-diol is reacted with acetone in the presence of

an acid catalyst to form the cyclic 16,17-acetal (acetonide).

Fluorination: The 6α-fluoro group is introduced via an electrophilic fluorinating agent.

Side Chain Elaboration: The C17 side chain is elaborated to introduce the 21-hydroxyl group,

often via a multi-step process involving the formation of a cyanohydrin followed by reduction

and hydrolysis.

Glucocorticoid Receptor Binding Assay (Competitive
Binding)
This protocol describes a general method to determine the binding affinity of Flunisolide to the

glucocorticoid receptor.[4]
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Caption: Workflow for a competitive glucocorticoid receptor binding assay.

Detailed Methodology:
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Receptor Preparation: Prepare a cytosolic fraction containing the glucocorticoid receptor

from a suitable tissue source (e.g., rat liver) or use a commercially available purified

receptor.

Ligand Preparation: Prepare a stock solution of a radiolabeled glucocorticoid, such as [³H]-

Dexamethasone, of known specific activity.

Competitor Preparation: Prepare a series of dilutions of Flunisolide in a suitable buffer.

Incubation: In a multi-well plate, incubate a fixed amount of the receptor preparation with a

fixed concentration of the radiolabeled ligand and varying concentrations of Flunisolide.

Include control wells with no competitor (total binding) and with a large excess of unlabeled

Dexamethasone (non-specific binding).

Separation: After incubation, separate the receptor-bound radioligand from the free

radioligand using a method such as dextran-coated charcoal adsorption or filtration.

Measurement: Quantify the radioactivity of the bound fraction using liquid scintillation

counting.

Data Analysis: Plot the percentage of specific binding against the logarithm of the Flunisolide

concentration. Determine the IC₅₀ value (the concentration of Flunisolide that inhibits 50% of

the specific binding of the radiolabeled ligand). Calculate the inhibition constant (Ki) using

the Cheng-Prusoff equation.

Anti-Inflammatory Activity Assay (Inhibition of Cytokine
Release)
This protocol outlines a general method for assessing the anti-inflammatory activity of

Flunisolide by measuring the inhibition of pro-inflammatory cytokine release from stimulated

immune cells.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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